![molecular formula C10H9ClN2O2 B597061 Ethyl 6-chloroimidazo[1,2-a]pyridine-3-carboxylate CAS No. 1260797-60-1](/img/structure/B597061.png)
Ethyl 6-chloroimidazo[1,2-a]pyridine-3-carboxylate
Overview
Description
Ethyl 6-chloroimidazo[1,2-a]pyridine-3-carboxylate is a chemical compound with the molecular formula C10H9ClN2O2 . It is used as a pharmaceutical intermediate . The compound is a white to yellow powder or crystal .
Molecular Structure Analysis
The molecular structure of Ethyl 6-chloroimidazo[1,2-a]pyridine-3-carboxylate has been studied using X-ray diffraction (XRD) and density functional theory (DFT) calculations . The results were consistent with the experimental data .Chemical Reactions Analysis
The compound has been used in the synthesis of other compounds and screened for their anti-proliferative activity against S. pneumoniae . More detailed information about specific chemical reactions involving this compound was not found in the search results.Physical And Chemical Properties Analysis
The compound is a white to yellow powder or crystal . It has a molecular weight of 224.65 . More detailed physical and chemical properties were not found in the search results.Scientific Research Applications
Pharmaceutical Intermediate
Ethyl 6-chloroimidazo[1,2-a]pyridine-3-carboxylate serves as a valuable intermediate in the synthesis of various pharmaceutical compounds. Its structure is pivotal in the construction of molecules with potential therapeutic effects. For instance, modifications of this compound can lead to the development of new drugs with antibacterial properties, particularly against specific strains like Streptococcus pneumoniae .
Fluorescent Probing
The compound’s framework is conducive to modifications that can result in fluorescent probes. These probes can be used in biological systems to monitor pH changes or the presence of specific ions or molecules .
Antituberculosis Research
Modifications of the imidazo[1,2-a]pyridine moiety have shown promise in antituberculosis research. Derivatives of this compound have been explored for their potential to inhibit mycobacterial growth, which is crucial in the fight against tuberculosis .
Mechanism of Action
Safety and Hazards
The compound is labeled with the signal word “Warning” and has hazard statements H302, H315, H319, H335 . Precautionary measures include avoiding breathing dust, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye protection/face protection .
properties
IUPAC Name |
ethyl 6-chloroimidazo[1,2-a]pyridine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClN2O2/c1-2-15-10(14)8-5-12-9-4-3-7(11)6-13(8)9/h3-6H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ARIYWSAZEIQRAW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C2N1C=C(C=C2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 6-chloroimidazo[1,2-a]pyridine-3-carboxylate | |
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